(7R)-3-(acetyloxymethyl)-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• IUPAC Name: (7R)-3-(acetyloxymethyl)-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• InChI: InChI=1S/C10H12N2O5S/c1-4(13)17-2-5-3-18-9-6(11)8(14)12(9)7(5)10(15)16/h6,9H,2-3,11H2,1H3,(H,15,16)/t6-,9?/m1/s1
• InChI Key: HSHGZXNAXBPPDL-VJSCVCEBSA-N
• Canonical SMILES: CC(=O)OCC1=C(N2C(C(C2=O)N)SC1)C(=O)O
• Isomeric SMILES: CC(=O)OCC1=C(N2C([C@@H](C2=O)N)SC1)C(=O)O
• Molecular Formula: C10H12N2O5S
• Molecular Weight: 272.28 g/mol

Description

(7R)-3-(acetyloxymethyl)-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid is an organooxygen compound and an organonitrogen compound. It derives from an alpha-amino acid.

Scientific Research Applications

Synthesis and Characterization

• This compound has been synthesized and characterized in various forms, demonstrating its versatility in chemical synthesis. Deng Fu-li (2007) reported the synthesis of a related compound, which was characterized by IR and 1HNMR, showing the compound's potential for diverse chemical modifications (Deng, 2007).

• In a study by Blau et al. (2008), a new cephalosporin derivative of this compound was synthesized, illustrating its utility in creating drug carriers for various drugs with amino groups (Blau et al., 2008).

Application in Drug Production

• Sun Na-na (2010) utilized this compound in the production of cephalosporin drugs, highlighting its critical role as an intermediate in pharmaceutical manufacturing (Sun, 2010).

• Yuan Zhe-dong (2007) synthesized a derivative of this compound, demonstrating its application in the development of new pharmaceutical compounds (Yuan, 2007).

Other Research Applications

• Its derivatives have been explored for corrosion inhibition properties in steel, as researched by Aldana-González et al. (2015), indicating its potential in industrial applications (Aldana-González et al., 2015).

• A study by Ramalingam et al. (2011) on a variant of this compound examined its nonlinear optical behavior, which could have implications in materials science (Ramalingam et al., 2011).